Cas no 53175-33-0 ((furan-2-ylmethyl)(prop-2-en-1-yl)amine)

• Product Name: (furan-2-ylmethyl)(prop-2-en-1-yl)amine
• CAS No: 53175-33-0
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD07410484
• CID: 1086848
• PubChem ID: 4722620
• Update Time: 2025-10-29

(furan-2-ylmethyl)(prop-2-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• N-(Furan-2-ylmethyl)prop-2-en-1-amine
• CHEMBRDG-BB 9071357
• N-(2-furylmethyl)-2-propen-1-amine(SALTDATA: FREE)
• N-Allylfurfurylamine
• 53175-33-0
• MFCD07410484
• N-[(Furan-2-yl)methyl]prop-2-en-1-amine
• allylfurfurylamine
• N-(2-FURYLMETHYL)-2-PROPEN-1-AMINE
• [(furan-2-yl)methyl](prop-2-en-1-yl)amine
• DTXSID50406018
• EN300-111558
• SCHEMBL7445493
• (furan-2-ylmethyl)(prop-2-en-1-yl)amine
• AKOS000224060
• DA-21096

• MDL： MFCD07410484
• Inchi： 1S/C8H11NO/c1-2-5-9-7-8-4-3-6-10-8/h2-4,6,9H,1,5,7H2
• InChI Key： MTYBVTYEWJBZQI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNCC=C

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 0.966
• Boiling Point: 185.1°C at 760 mmHg
• Flash Point: 65.8°C
• Refractive Index: 1.484
• PSA: 25.17000
• LogP: 1.94610

(furan-2-ylmethyl)(prop-2-en-1-yl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (furan-2-ylmethyl)(prop-2-en-1-yl)amine

(furan-2-ylmethyl)(prop-2-en-1-yl)amine: A Comprehensive Overview

The compound with CAS No 53175-33-0, commonly referred to as (furan-2-ylmethyl)(prop-2-en-1-yl)amine, is a fascinating molecule with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the structural properties, synthesis methods, biological activities, and latest research findings related to this compound.

Chemical Structure and Properties

(furan-2-ylmethyl)(prop-2-en-1-yl)amine consists of a furan ring attached to a methyl group, which is further connected to an amine functional group via a propenyl chain. The furan ring contributes aromaticity and stability to the molecule, while the propenyl group introduces unsaturation and potential reactivity. The amine group plays a crucial role in determining the compound's reactivity and biological activity.

Recent studies have highlighted the importance of the stereochemistry of this compound. Researchers have explored the impact of different stereochemical configurations on its biological activity, revealing that certain enantiomers exhibit superior pharmacokinetic properties.

Synthesis and Characterization

The synthesis of (furan-2-ylmethyl)(prop-2-en-1-yli)amine involves a multi-step process that typically begins with the preparation of the furan derivative. One common approach involves the reaction of furan with an appropriate aldehyde or ketone in the presence of ammonia or an ammonium salt. The resulting intermediate is then subjected to further reactions to introduce the propenyl group.

Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to facilitate key steps in the synthesis process, leading to higher yields and improved purity.

Biological Activity and Applications

(furan-2-ylmethyl)(prop-2-en-1-yl)amine has demonstrated significant biological activity in various assays. It has been shown to exhibit potent anti-inflammatory properties, making it a promising candidate for the development of novel anti-inflammatory agents.

In addition to its pharmacological applications, this compound has also found use in agrochemicals. Recent studies have explored its potential as a plant growth regulator, demonstrating its ability to enhance crop yield under stress conditions.

Latest Research Findings

The latest research on (furan-2-ylmethyl)(prop-2-en-1-yl)amine has focused on its role in drug delivery systems. Scientists have investigated its ability to act as a carrier for poorly soluble drugs, significantly improving their bioavailability.

Pioneering work has also been conducted on its application in nanotechnology. Researchers have successfully incorporated this compound into polymer-based nanocomposites, leveraging its unique structural properties to enhance mechanical strength and thermal stability.

In conclusion, (furan-2-ylmethyl)(prop-2-en-yli)amine is a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors.